Cas no 74402-59-8 (2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester)
74402-59-8 structure
Product Name:2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester
CAS No:74402-59-8
MF:C9H9N3O2
MW:191.186661481857
CID:556446
PubChem ID:45115801
Update Time:2025-04-19
2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester
- Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester (9CI)
- METHYL 3-CYANO-5,6-DIMETHYLPYRAZINE-2-CARBOXYLATE
- PYRAZINECARBOXYLIC ACID, 3-CYANO-5,6-DIMETHYL-, METHYL ESTER (9CI)
- DTXSID20668363
- 74402-59-8
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- Inchi: 1S/C9H9N3O2/c1-5-6(2)12-8(9(13)14-3)7(4-10)11-5/h1-3H3
- InChI Key: WUNPHRVUCSJGOM-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C#N)N=C(C)C(C)=N1)=O
Computed Properties
- Exact Mass: 191.069
- Monoisotopic Mass: 191.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.8
- Topological Polar Surface Area: 75.9A^2
2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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